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Compound of Interest

Compound Name: Cinoxacin-d5

Cat. No.: B12379337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,

availability, and key technical data for Cinoxacin-d5. It is intended to assist researchers,

scientists, and drug development professionals in sourcing and utilizing this stable isotope-

labeled compound for their studies.

Introduction to Cinoxacin-d5
Cinoxacin-d5 is the deuterium-labeled version of Cinoxacin, a synthetic quinolone-class

antimicrobial agent. The incorporation of five deuterium atoms into the ethyl group of the

molecule makes it a valuable internal standard for pharmacokinetic and metabolic studies. Its

primary application lies in quantitative analysis by mass spectrometry, where it is used to

accurately determine the concentration of unlabeled Cinoxacin in biological matrices.

Deuterated standards are preferred for such applications due to their similar chemical and

physical properties to the analyte of interest, while being distinguishable by their higher mass.

Commercial Availability
Cinoxacin-d5 is available from several specialized chemical suppliers that focus on providing

reference standards and isotopically labeled compounds for research purposes. The availability

may vary, with some suppliers offering it as a stock item while others may require custom

synthesis.
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Table 1: Commercial Suppliers of Cinoxacin-d5

Supplier Product Number Typical Availability

MedchemExpress HY-B1085S In Stock

LGC Standards (Toronto

Research Chemicals)
TRC-C475702 Custom Synthesis

HPC Standards 679561 In Stock

Technical Data
The following tables summarize the key quantitative data for Cinoxacin-d5, compiled from

various supplier datasheets. It is important to note that lot-specific data, particularly regarding

purity and isotopic enrichment, should always be confirmed by consulting the Certificate of

Analysis (CoA) provided by the supplier upon purchase.

Table 2: General Chemical and Physical Properties

Property Value

Chemical Formula C₁₂H₅D₅N₂O₅

Molecular Weight 267.25 g/mol

CAS Number 2732985-25-8

Unlabeled CAS Number 28657-80-9

IUPAC Name
1-ethyl-d5-1,4-dihydro-4-oxo[1][2]dioxolo[4,5-

g]cinnoline-3-carboxylic acid

Appearance White to off-white solid

Table 3: Representative Purity and Isotopic Enrichment (Consult Lot-Specific CoA)
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Parameter Specification

Chemical Purity ≥98%

Isotopic Enrichment (d₅) ≥99 atom % D

Experimental Protocol: Quantification of Cinoxacin
in Biological Samples using Cinoxacin-d5 as an
Internal Standard by LC-MS/MS
The following is a representative experimental protocol for the analysis of Cinoxacin in plasma

samples using Cinoxacin-d5 as an internal standard. This method is based on established

principles for the quantification of quinolone antibiotics by liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Materials and Reagents
Cinoxacin analytical standard

Cinoxacin-d5 internal standard

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma (or other relevant biological matrix)

Standard and Internal Standard Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Cinoxacin and

Cinoxacin-d5 in methanol to prepare individual primary stock solutions.
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Working Standard Solutions: Serially dilute the Cinoxacin primary stock solution with a 50:50

mixture of acetonitrile and water to prepare a series of working standard solutions for the

calibration curve.

Internal Standard Working Solution (ISWS): Dilute the Cinoxacin-d5 primary stock solution

with the same solvent mixture to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample, standard, or quality control sample in a microcentrifuge tube,

add 10 µL of the ISWS (100 ng/mL Cinoxacin-d5).

Add 300 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 1 minute.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start at

5% B, ramp to 95% B).

Flow Rate: 0.3 mL/min
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Injection Volume: 5 µL

Column Temperature: 40°C

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive

Multiple Reaction Monitoring (MRM) Transitions:

Cinoxacin:Determine precursor and product ions (e.g., m/z 263.1 → 219.1)

Cinoxacin-d5:Determine precursor and product ions (e.g., m/z 268.1 → 224.1)

Instrument Parameters: Optimize ion source parameters (e.g., capillary voltage, source

temperature, gas flows) and collision energy for each transition.

Data Analysis
Construct a calibration curve by plotting the peak area ratio of Cinoxacin to Cinoxacin-d5
against the concentration of the Cinoxacin standards.

Determine the concentration of Cinoxacin in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow for sourcing and utilizing Cinoxacin-d5 in

a research context.
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Figure 1. Sourcing and Utilization Workflow for Cinoxacin-d5.
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Figure 2. Sample Preparation Workflow for Cinoxacin Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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